Cas no 109239-41-0 (3-ethyl-2-propylthiophene)

3-ethyl-2-propylthiophene structure
3-ethyl-2-propylthiophene structure
Product Name:3-ethyl-2-propylthiophene
CAS No:109239-41-0
MF:C9H14S
MW:154.272461414337
CID:1188473
PubChem ID:6429963
Update Time:2025-04-20

3-ethyl-2-propylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-propylthiophene
    • Thiophene, 3-ethyl-2-propyl
    • SCHEMBL14015619
    • NBJXVGCOWNCVSN-UHFFFAOYSA-N
    • DTXSID90423946
    • 109239-41-0
    • Inchi: 1S/C9H14S/c1-3-5-9-8(4-2)6-7-10-9/h6-7H,3-5H2,1-2H3
    • InChI Key: NBJXVGCOWNCVSN-UHFFFAOYSA-N
    • SMILES: S1C=CC(CC)=C1CCC

Computed Properties

  • Exact Mass: 154.08172
  • Monoisotopic Mass: 154.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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